N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20FN3O4S2/c1-30-18-8-7-16(11-19(18)31-2)25-20(28)13-33-23-26-17-9-10-32-21(17)22(29)27(23)12-14-3-5-15(24)6-4-14/h3-11H,12-13H2,1-2H3,(H,25,28)
• InChI Key: MXCARLSDVOSUFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC=C3)OC
• Molecular Formula: C23H20FN3O4S2
• Molecular Weight: 485.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20FN3O4S2 and its molecular weight is 485.55. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characteristics and Synthesis

Compounds related to N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide demonstrate a broad range of structural features and synthesis methods. For example, research on crystalline structures of similar compounds highlights the importance of molecular conformation, where the pyrimidine ring's inclination relative to the benzene ring plays a significant role in the compound's properties (Subasri et al., 2017). Another study emphasizes the synthesis and characterization of compounds with the acetamide moiety, showcasing their significance in pharmaceutical products and the development of new reagents for synthetic applications (Sakai et al., 2022).

Potential Applications

The structural components of N-(3,4-dimethoxyphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suggest potential applications in various fields, including materials science and medicinal chemistry. For instance, compounds with similar structural features have been explored for their applications in the synthesis of polymers with high glass transition temperatures, indicating the potential for developing new materials with desirable thermal properties (Liaw et al., 2002).

Furthermore, the detailed molecular structure analysis and quantum chemical insights into similar compounds offer promising avenues for drug discovery and development, especially in the context of antiviral applications (Mary et al., 2020). These studies underscore the importance of understanding the structural and electronic characteristics of such compounds, which can guide the design of molecules with specific biological activities.